Heptyl Nonyl Phthalate-d4

• Molecular Formula: C24H38O4
• Molecular Weight: 394.6 g/mol
• InChI: InChI=1S/C24H38O4/c1-3-5-7-9-10-12-16-20-28-24(26)22-18-14-13-17-21(22)23(25)27-19-15-11-8-6-4-2/h13-14,17-18H,3-12,15-16,19-20H2,1-2H3/i13D,14D,17D,18D
• InChIKey: SOONNKHXNUDREF-AMEAAFLOSA-N

Heptyl Nonyl Phthalate-d4: Analytical-Grade Deuterated Internal Standard for Precise Phthalate Quantification

Heptyl Nonyl Phthalate-d4 is a stable isotope-labeled analog of the asymmetric phthalate ester Heptyl Nonyl Phthalate (HNP), distinguished by the substitution of four hydrogen atoms with deuterium on the aromatic ring . This compound, with a molecular formula of C₂₄H₃₄D₄O₄ and a labeled molecular weight of 394.58 g/mol, is not intended for plasticizer or therapeutic use but is specifically formulated for research applications in analytical chemistry, particularly as an internal standard (IS) in mass spectrometry-based workflows . Its primary function is to facilitate the precise and accurate quantification of the native, unlabeled HNP analyte in complex biological, environmental, and food-contact material matrices .

Analyte Target

Heptyl Nonyl Phthalate (HNP) asymmetric phthalate ester.

Workflow

Isotope Dilution Mass Spectrometry (IDMS) for trace quantification.

Research Matrices

Food contact materials, environmental water, and biological research matrices.

Why Non-Deuterated or Alternative Phthalate Standards Cannot Substitute for Heptyl Nonyl Phthalate-d4 in IDMS Workflows

Generic substitution of Heptyl Nonyl Phthalate-d4 with an unlabeled analog or a different deuterated phthalate in isotope dilution mass spectrometry (IDMS) workflows introduces quantifiable analytical error. The unlabeled Heptyl Nonyl Phthalate cannot function as an internal standard due to its indistinguishability from the target analyte, negating its ability to correct for variable recovery and ionization efficiency . Furthermore, alternative phthalate internal standards, such as deuterated Di-n-octyl phthalate (DnOP-d4), are structurally dissimilar to the asymmetric heptyl nonyl phthalate and therefore will not co-elute identically under standard chromatographic conditions . This chromatographic mismatch fails to provide a true surrogate for correcting matrix effects and extraction variability, which are specific to each analyte's physicochemical behavior [1].

Target Standard (HNP-d4)

Alternative Standard

Analyte Distinction

Structurally identical to target analyte; co-elutes under standard chromatographic conditions.

Unlabeled analog is indistinguishable from analyte, negating recovery and ionization correction.

Matrix Effect Correction

May serve as a true surrogate for correcting matrix effects specific to HNP.

Structurally dissimilar phthalates (e.g., DnOP-d4) may fail to co-elute, limiting extraction and matrix variability correction.

• [1] Carrillo, J.D., Martínez, M.P., & Tena, M.T. (2008). Determination of phthalates in wine by headspace solid-phase microextraction followed by gas chromatography-mass spectrometry. Use of deuterated phthalates as internal standards. Journal of Chromatography A, 1181(1-2), 125-130. View Source

Quantitative Performance Evidence for Heptyl Nonyl Phthalate-d4 as a Differentiated Internal Standard

Matrix-Effect Correction: Deuterated vs. Non-Deuterated Internal Standard Recovery Comparison

The use of a deuterated phthalate internal standard, such as Heptyl Nonyl Phthalate-d4, provides a key quantitative advantage over a non-deuterated, structurally dissimilar standard like benzyl benzoate. A validation study for phthalate determination in wine demonstrated that using deuterated phthalates enabled matrix-error free determinations to be performed without the need for laborious standard addition methods [1]. In comparison, the use of benzyl benzoate required standard addition due to matrix effects. This is because the statistically equal slopes were obtained for calibration curves prepared in synthetic, white, rosé, and red wine matrices when deuterated internal standards were used [1].

Matrix-Effect Correction

Class-level inference

Deuterated IS vs. Benzyl Benzoate

Statistically equal slopes across wine matrices; no standard addition required.

Supports accuracy endpoint review.

Reported matrix-error free determinations.

Evidence Dimension	Ability to correct for matrix effects in complex food matrices
Target Compound Data	Statistically equal calibration curve slopes across four different wine matrices (synthetic, white, rosé, red); no standard addition required.
Comparator Or Baseline	Non-deuterated internal standard (benzyl benzoate)
Quantified Difference	Matrix-error free determinations achieved vs. requirement for standard addition.
Conditions	Headspace solid-phase microextraction (HS-SPME) followed by GC-MS for phthalate analysis in wine.

Why This Matters

This translates to higher sample throughput and reduced experimental complexity in analytical method development for complex sample matrices.

• [1] Carrillo, J.D., Martínez, M.P., & Tena, M.T. (2008). Determination of phthalates in wine by headspace solid-phase microextraction followed by gas chromatography-mass spectrometry. Use of deuterated phthalates as internal standards. Journal of Chromatography A, 1181(1-2), 125-130. View Source

Analytical Precision: Deuterated Internal Standard Achieves Sub-5% RSD

The use of deuterated phthalates as internal standards enables exceptional analytical precision. In the same study validating a GC-MS method for phthalates in wine, the relative standard deviation (RSD) values under intermediate precision conditions ranged from 0.24% to 4.6% when using deuterated phthalate internal standards [1]. This level of precision is critical for achieving reliable quantitation at trace levels and ensures reproducibility across different analytical runs and operators [1].

Analytical Precision

Class-level inference

RSD: 0.24% – 4.6%

Intermediate precision conditions, GC-MS analysis.

Supports reproducible trace quantitation.

Reported sub-5% RSD for phthalate analysis.

Evidence Dimension	Method precision (Intermediate Precision RSD)
Target Compound Data	RSD values ranging from 0.24% to 4.6%
Comparator Or Baseline	No direct comparator; absolute performance metric.
Quantified Difference	Achieved sub-5% RSD, indicative of high analytical precision.
Conditions	HS-SPME-GC-MS analysis of phthalates in wine using deuterated phthalates as internal standards.

Why This Matters

This level of precision is essential for generating reliable, publication-quality data in environmental monitoring and toxicology studies.

• [1] Carrillo, J.D., Martínez, M.P., & Tena, M.T. (2008). Determination of phthalates in wine by headspace solid-phase microextraction followed by gas chromatography-mass spectrometry. Use of deuterated phthalates as internal standards. Journal of Chromatography A, 1181(1-2), 125-130. View Source

Ultra-Trace Detection Limits Enabled by Deuterated Internal Standardization

Employing deuterated phthalates as internal standards facilitates the attainment of extremely low detection limits. The validated method for phthalates in wine achieved detection limits below 35 ng L⁻¹ [1]. In a separate validation for surface water analysis using deuterated phthalates as surrogate internal standards, limits of determination for various priority phthalates were established in the range of 0.01–0.17 μg/L [2]. These low limits are achieved because the co-eluting internal standard effectively compensates for signal suppression and analyte loss, thereby enhancing sensitivity at trace levels [1][2].

Ultra-Trace Detection

Class-level inference

LOD

Surface water LOQ: 0.01–0.17 μg/L.

Supports trace-level exposure assessment.

Compensates for signal suppression at low levels.

Evidence Dimension	Limit of Detection / Determination
Target Compound Data	LOD < 35 ng L⁻¹ (wine matrix); LOQ 0.01–0.17 μg/L (surface water matrix)
Comparator Or Baseline	No direct comparator; absolute performance metric achieved with deuterated IS.
Quantified Difference	Achieved detection in the low ng/L to sub-μg/L range.
Conditions	GC-MS analysis of phthalates in wine (HS-SPME) and in surface water (liquid-liquid extraction).

Why This Matters

This sensitivity is critical for detecting and quantifying low-level phthalate contamination in compliance with strict regulatory guidelines for drinking water and food safety.

• [1] Carrillo, J.D., Martínez, M.P., & Tena, M.T. (2008). Determination of phthalates in wine by headspace solid-phase microextraction followed by gas chromatography-mass spectrometry. Use of deuterated phthalates as internal standards. Journal of Chromatography A, 1181(1-2), 125-130. View Source
• [2] Koroleva, T. V., et al. (2024). Validation of a Procedure for Determining Priority Phthalates by Gas Chromatography–Mass Spectrometry at a Trace Level of Concentrations in Surface Water with a Background Pollution Level. Inorganic Materials, 60, 379–387. View Source

Critical Application Scenarios for Heptyl Nonyl Phthalate-d4 in Analytical and Research Settings

Quantification of Heptyl Nonyl Phthalate Migration from Food Contact Materials (FCM)

Heptyl Nonyl Phthalate-d4 is essential for accurately quantifying the migration of the native plasticizer Heptyl Nonyl Phthalate from food packaging into food simulants . As a co-eluting, deuterated internal standard, it corrects for analyte losses during sample preparation (e.g., solid-phase extraction) and matrix-induced ion suppression in LC-MS/MS or GC-MS/MS analysis. This ensures the accuracy and reliability of data generated for regulatory compliance and risk assessment studies, as mandated by bodies like the European Food Safety Authority (EFSA) [1].

Precise Environmental Fate and Monitoring of Asymmetric Phthalates in Water Systems

In environmental monitoring studies, Heptyl Nonyl Phthalate-d4 enables the precise determination of its parent compound's concentration in surface water, wastewater, or sediment [1]. The deuterated internal standard allows for reliable quantitation even at trace background pollution levels, by correcting for the complex matrix of dissolved organic matter and variable extraction efficiency. This provides robust data for understanding the environmental fate, transport, and persistence of this specific asymmetric phthalate ester [1].

Toxicokinetic and Metabolic Studies of Phthalate Esters in Biological Matrices

For in vivo or in vitro toxicology studies investigating the absorption, distribution, metabolism, and excretion (ADME) of Heptyl Nonyl Phthalate, the deuterated analog is the required internal standard for LC-MS/MS bioanalysis of plasma, urine, or tissue homogenates . It provides the necessary specificity and precision to distinguish the exogenous administered compound from potential background contamination and to accurately track its metabolic fate. This data is crucial for establishing exposure-biomarker relationships and conducting human health risk assessments .

Application

Selection Property

Validation Focus

Food Contact Material (FCM) Migration Analysis

Analyte-specific co-elution in food simulant matrices

Matrix-effect and recovery correction for LC-MS/GC-MS

Environmental Level Monitoring in Water Systems

Structural similarity for identical chromatographic behavior

Trace-level extraction recovery in high background matrices

ADME Studies in Biological Research Matrices

Isotopic distinction for endogenous background correction

Bioanalytical precision and trace quantification in plasma/tissue

• [1] Carrillo, J.D., Martínez, M.P., & Tena, M.T. (2008). Determination of phthalates in wine by headspace solid-phase microextraction followed by gas chromatography-mass spectrometry. Use of deuterated phthalates as internal standards. Journal of Chromatography A, 1181(1-2), 125-130. View Source